N-Ethyl-N-trimethylstannylethanamine

• CAS No.: 1068-74-2
• Molecular Formula: C7H19NSn
• Molecular Weight: 235.94 g/mol
• IUPAC Name: N-ethyl-N-trimethylstannylethanamine
• InChI: InChI=1S/C4H10N.3CH3.Sn/c1-3-5-4-2;;;;/h3-4H2,1-2H3;3*1H3;/q-1;;;;+1
• InChI Key: QDFNWIQZWWQGHG-UHFFFAOYSA-N
• SMILES: CCN(CC)[Sn](C)(C)C

Description

N-Ethyl-N-trimethylstannylethanamine is an organotin compound featuring a tertiary amine backbone substituted with an ethyl group and a trimethylstannyl (Sn(CH₃)₃) group. Organotin compounds are notable for their applications in catalysis, stabilizers, and organic synthesis, though their use is often restricted due to toxicity concerns .

Comparison with Similar Compounds

N-Ethyl-N-[(trimethylsilyl)methyl]ethanamine (CAS 10545-36-5)

• Molecular Formula : C₈H₂₁NSi
• Molecular Weight : 159.34 g/mol .
• Key Properties: Ionization Energy (IE): 7.93 eV . logP (octanol-water): 2.206 .
• Comparison: The trimethylsilyl (Si(CH₃)₃) group reduces electrophilicity compared to the stannyl analog. Higher logP for the stannyl variant (estimated >3.0) suggests greater lipophilicity, impacting bioavailability and environmental persistence .

Triethylamine (N,N-Diethylethanamine, CAS 121-44-8)

• Molecular Formula : C₆H₁₅N
• Molecular Weight : 101.19 g/mol .
• Key Properties :
  • Boiling Point: 90°C .
  • Solubility: 133 g/L in water .
  • Flash Point: -11°C (flammable) .
• Comparison: Triethylamine lacks the metalloid (Sn/Si) substituent, resulting in lower molecular weight and higher volatility.

2-Chloro-N,N-diethylethanamine (CAS 100-35-6)

• Molecular Formula : C₆H₁₄ClN
• Molecular Weight : 135.64 g/mol .
• Key Properties :
  • Reactivity: The chloro group enables nucleophilic substitution, unlike the inert Sn–C bonds in the stannyl compound .
• Comparison :
  • The stannyl group’s electron-donating capacity contrasts with the electron-withdrawing chloro substituent, altering amine basicity and coordination behavior .

Physicochemical and Functional Differences

Property	N-Ethyl-N-trimethylstannylethanamine (Estimated)	N-Ethyl-N-[(trimethylsilyl)methyl]ethanamine	Triethylamine	2-Chloro-N,N-diethylethanamine
Molecular Weight	~220–230 g/mol	159.34 g/mol	101.19 g/mol	135.64 g/mol
logP (octanol-water)	>3.0	2.206	1.45 (estimated)	1.80 (estimated)
Boiling Point	>150°C (estimated)	Not reported	90°C	~200°C (estimated)
Reactivity	Lewis acidic (Sn center)	Moderate Lewis acidity (Si center)	Weak base	Electrophilic (Cl substituent)
Toxicity	High (organotin toxicity)	Low (silicon biocompatibility)	Moderate (irritant)	High (alkylating agent)